![molecular formula C11H19NO4 B567732 Tert-butyl 3-acetyl-3-hydroxypyrrolidine-1-carboxylate CAS No. 1246650-71-4](/img/structure/B567732.png)
Tert-butyl 3-acetyl-3-hydroxypyrrolidine-1-carboxylate
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Overview
Description
Tert-butyl 3-acetyl-3-hydroxypyrrolidine-1-carboxylate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular weight of 229.28 .
Molecular Structure Analysis
The molecular formula of this compound is C11H19NO4 . The InChI code is 1S/C11H19NO4/c1-8(13)11(15)5-6-12(7-11)9(14)16-10(2,3)4/h15H,5-7H2,1-4H3 .
Physical and Chemical Properties Analysis
This compound is an oil at room temperature . It has a density of 1.184 .
Scientific Research Applications
Mechanism and Application in Organic Synthesis
The compound has been explored for its unique chemical properties in organic synthesis. A study by Xue and Silverman (2010) discussed an N→O tert-butyloxycarbonyl (Boc) migration involving tert-butyl 3-acetyl-3-hydroxypyrrolidine-1-carboxylate via a base-generated alkoxide. This process involves an unusual nine-membered cyclic transition state, highlighting its potential in complex organic synthesis reactions (Xue & Silverman, 2010).
Synthesis of Related Compounds
Fox and Ley (2003) demonstrated the synthesis of tert-Butyl acetothioacetate and its use in creating 3-Acetyl-4-hydroxy-5,5-dimethylfuran-2(4H)-one, showcasing the versatility of tert-butyl-based compounds in synthesizing various chemical structures (Fox & Ley, 2003).
Enzyme-catalyzed Kinetic Resolution
Faigl et al. (2013) presented the first enzyme-catalyzed kinetic resolution of tert-butyl-3-hydroxy-4-phenylpyrrolidine-1-carboxylate. This study offers insights into the potential biochemical applications of this compound, particularly in enantioselective synthesis (Faigl et al., 2013).
Application in Pipecolic Acid Derivatives Synthesis
Purkayastha et al. (2010) explored the conversion of tert-butyl (2S,5S)-2-tert-butyl-5-(2-fluoroallyl)-3-methyl-4-oxoimidazolidine-1-carboxylate to pipecolic acid derivative, indicating its role in creating complex organic molecules (Purkayastha et al., 2010).
Role in Vitamin Biotin Synthesis
Qin et al. (2014) synthesized Tert-butyl (4R)-4-(methoxymethylcarbamoyl)-2,2-dimethylthiazolidine-3-carboxylate, a key intermediate of Biotin, demonstrating the compound's potential in the biosynthesis of essential vitamins and amino acids (Qin et al., 2014).
Antimicrobial Activity Exploration
Sreekanth and Jha (2020) developed microwave-assisted synthesis of derivatives related to tert-butyl-3-acetyl-3-hydroxypyrrolidine-1-carboxylate, evaluating their antimicrobial activity. This indicates potential biomedical applications, especially in developing new antimicrobial agents (Sreekanth & Jha, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Tert-butyl 3-acetyl-3-hydroxypyrrolidine-1-carboxylate is a complex organic compound used in scientific research It’s known that such compounds are often used as building blocks in the synthesis of various novel organic compounds.
Mode of Action
Biochemical Pathways
Pharmacokinetics
The compound’s molecular weight (22928 g/mol) and its oil-like physical form suggest that it may have good bioavailability .
Result of Action
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its storage temperature is room temperature, suggesting that extreme temperatures could potentially affect its stability .
Properties
IUPAC Name |
tert-butyl 3-acetyl-3-hydroxypyrrolidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO4/c1-8(13)11(15)5-6-12(7-11)9(14)16-10(2,3)4/h15H,5-7H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTDHJYGFERADIU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1(CCN(C1)C(=O)OC(C)(C)C)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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